Cas no 4756-88-1 (1-(4-hydroxynaphthalen-1-yl)-3-methylbutan-1-one)

• Product Name: 1-(4-hydroxynaphthalen-1-yl)-3-methylbutan-1-one
• CAS No: 4756-88-1
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 6086355
• PubChem ID: 81252119
• Update Time: 2025-05-19

1-(4-hydroxynaphthalen-1-yl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxynaphthalen-1-yl)-3-methylbutan-1-one
• 4756-88-1
• EN300-1276619
• AKOS019823744

• Inchi： 1S/C15H16O2/c1-10(2)9-15(17)13-7-8-14(16)12-6-4-3-5-11(12)13/h3-8,10,16H,9H2,1-2H3
• InChI Key： CQOYGBGVHCNQGJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C2C=CC=CC=12)O)CC(C)C

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-(4-hydroxynaphthalen-1-yl)-3-methylbutan-1-one

Exploring the Properties and Applications of 1-(4-Hydroxynaphthalen-1-yl)-3-Methylbutan-1-one (CAS No. 4756-88-1)

Introduction

1-(4-Hydroxynaphthalen-1-yl)-3-methylbutan-1-one, commonly referenced by its CAS No. 4756-88-1, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This molecule, characterized by its unique structure featuring a naphthol group and a ketone functional group, has garnered attention due to its versatile properties and potential applications. Recent advancements in synthetic methodologies and analytical techniques have further elucidated its characteristics, making it a focal point for researchers worldwide.

Structural Characteristics and Synthesis

The molecular structure of 1-(4-hydroxynaphthalen-1-yl)-3-methylbutan-1-one is notable for its combination of an aromatic naphthol ring system and a branched ketone moiety. This arrangement imparts the compound with both electronic diversity and structural rigidity, attributes that are advantageous in various chemical reactions. The synthesis of this compound has been optimized through innovative approaches, including catalytic asymmetric synthesis and microwave-assisted reactions, which have significantly enhanced yield and purity.

Recent studies have explored the use of transition metal catalysts to facilitate the formation of the naphthol-ketone linkage, thereby streamlining the production process. These advancements not only improve the scalability of synthesis but also pave the way for cost-effective industrial applications.

Physical and Chemical Properties

Understanding the physical properties of CAS No. 4756-88-1 is crucial for its application in diverse fields. The compound exhibits a melting point of approximately 200°C and a boiling point around 350°C, making it suitable for high-temperature applications. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in solution-based reactions.

The chemical reactivity of 1-(4-hydroxynaphthalen-1-yl)-3-methylbutan-one is influenced by its functional groups. The hydroxyl group on the naphthol ring can participate in hydrogen bonding, while the ketone group is prone to nucleophilic attack, enabling it to undergo various condensation reactions. Recent research has highlighted its role as a precursor in the synthesis of bioactive molecules, underscoring its importance in drug discovery.

Applications in Materials Science

The unique electronic properties of CAS No. 4756-88-1 make it an attractive candidate for applications in materials science. Its ability to act as a building block for constructing conjugated systems has been leveraged in the development of organic semiconductors. For instance, studies have demonstrated that derivatives of this compound can be incorporated into thin-film transistors (TFTs), exhibiting promising charge transport properties.

In addition, the compound's stability under UV light exposure has led to its consideration as an additive in polymer formulations to enhance photostability. This property is particularly valuable in industries such as coatings and electronics, where durability under environmental stressors is paramount.

Pharmacological Significance

The pharmacological potential of 1-(4-hydroxynaphthalen-l -yl)-3-methylbutan-one has been explored extensively in recent years. Preclinical studies have revealed that this compound possesses anti-inflammatory and antioxidant activities, making it a promising lead molecule for therapeutic development.

Preliminary results from animal models suggest that it may exert its effects through modulation of key cellular pathways involved in inflammation and oxidative stress. Furthermore, ongoing research is investigating its potential as an adjunctive agent in cancer therapy due to its ability to inhibit certain oncogenic signaling pathways.

Environmental Considerations and Safety Profile

Evaluating the environmental impact and safety profile of CAS No. 4756–88–l is essential for responsible use. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into eco-friendly chemical processes.

In terms of toxicity, acute exposure studies have demonstrated low toxicity levels when handled appropriately. However, prolonged or excessive exposure should be avoided due to potential irritation effects on sensitive tissues.

Conclusion

In conclusion